molecular formula C13H19NO3 B8685029 tert-Butyl (5-methoxy-2-methylphenyl)carbamate

tert-Butyl (5-methoxy-2-methylphenyl)carbamate

Cat. No.: B8685029
M. Wt: 237.29 g/mol
InChI Key: WISZFUKBWXQQKO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tert-Butyl (5-methoxy-2-methylphenyl)carbamate is a useful research compound. Its molecular formula is C13H19NO3 and its molecular weight is 237.29 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H19NO3

Molecular Weight

237.29 g/mol

IUPAC Name

tert-butyl N-(5-methoxy-2-methylphenyl)carbamate

InChI

InChI=1S/C13H19NO3/c1-9-6-7-10(16-5)8-11(9)14-12(15)17-13(2,3)4/h6-8H,1-5H3,(H,14,15)

InChI Key

WISZFUKBWXQQKO-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=C1)OC)NC(=O)OC(C)(C)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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COc1ccc(CC(C)=O)c(NC(=O)OC(C)(C)C)c1
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Synthesis routes and methods II

Procedure details

1-[2-(tert-Butoxycarbonylamino)-4-methoxyphenyl]-2-propanone. 12 g (87 mmol) of 5-methoxy-2-methylaniline was treated by the method in Example 1, Part A, with 19 g (87 mmol) of di-tert-butyl dicarbonate to give on concentrating a reaction mixture containing 16.4 g (80% yield) of N-tert-butoxycarbonyl-5-methoxy-2-methylaniline. This material (69 mmol) was reacted with 106 mL of 1.3M sec-butyl lithium in cyclohexane and then 7.1 g (69 mmol) of N-methoxy-N-methylacetamide (as described in Example 9, Part B) to give after chromatography on silica, eluting with 33% EtOAc/hexane, 13.8 g (72% yield) of 1-[2-(tert-butoxycarbonylamino)-4-methoxyphenyl]-2-propanone.
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1-[2-(tert-Butoxycarbonylamino)-4-methoxyphenyl]-2-propanone
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12 g
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19 g
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